Cas no 1794849-84-5 ([(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate)

• Product Name: [(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate
• CAS No: 1794849-84-5
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 5324335
• Update Time: 2025-05-21

[(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-oxo-2-(2,4,6-trimethylanilino)ethyl] 2-(2-methoxyphenyl)acetate
• 2-(mesitylamino)-2-oxoethyl 2-(2-methoxyphenyl)acetate
• STL194499
• 2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl (2-methoxyphenyl)acetate
• [(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate

• Inchi： 1S/C20H23NO4/c1-13-9-14(2)20(15(3)10-13)21-18(22)12-25-19(23)11-16-7-5-6-8-17(16)24-4/h5-10H,11-12H2,1-4H3,(H,21,22)
• InChI Key： UXRLDTMICHLHJN-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC=CC=1OC)=O)CC(NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 441
• XLogP3: 3.7
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate

Research Brief on [(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate (CAS: 1794849-84-5)

The compound [(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate (CAS: 1794849-84-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the modulation of biological pathways relevant to inflammation and metabolic disorders. Recent studies have focused on its synthesis, pharmacokinetics, and mechanistic insights, providing a foundation for further exploration.

Recent synthetic efforts have optimized the production of [(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate, achieving higher yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity. These advancements are critical for scaling up production and facilitating preclinical studies.

Pharmacological evaluations of [(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate have revealed promising activity in vitro and in vivo. Preliminary data suggest that the compound exhibits inhibitory effects on key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2). Additionally, its metabolic stability and bioavailability have been assessed, with results indicating favorable pharmacokinetic profiles in rodent models. These findings underscore its potential as a lead compound for anti-inflammatory therapeutics.

Mechanistic studies have further elucidated the molecular interactions of [(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate. Computational modeling and binding assays have identified specific residues in the active sites of target proteins, providing insights into its selectivity and potency. Such detailed understanding is essential for structure-activity relationship (SAR) optimization and the design of derivatives with enhanced efficacy.

Despite these advancements, challenges remain in the development of [(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity require thorough investigation. Future research directions may include comprehensive toxicology studies, formulation development, and clinical trial planning to translate these findings into viable treatments.

In conclusion, [(2,4,6-trimethylphenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate (CAS: 1794849-84-5) represents a promising candidate in the chemical biology and pharmaceutical landscape. Its synthetic accessibility, pharmacological activity, and mechanistic clarity position it as a valuable subject for ongoing and future research. Continued efforts in optimization and validation will be pivotal in realizing its therapeutic potential.